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Compound of Interest

Compound Name: Phosfolan-methyl

Cat. No.: B045624 Get Quote

Disclaimer: This document provides a comprehensive overview of the available scientific and

technical information regarding Phosfolan-methyl. It is intended for researchers, scientists,

and drug development professionals. A significant portion of the detailed experimental data is

derived from studies on structurally similar analogs, namely Phosfolan and Mephosfolan, due

to the limited availability of specific research on Phosfolan-methyl. This is explicitly noted

where applicable.

Introduction
Phosfolan-methyl is an organophosphate insecticide with the molecular formula

C5H10NO3PS2.[1][2] Like other organophosphates, its insecticidal activity stems from its ability

to inhibit acetylcholinesterase (AChE), a critical enzyme in the nervous system of insects.[3]

There is no ISO common name for this substance; the name “phosfolan-methyl” is approved

in China.[2] The analogous diethyl ester is the ISO common name phosfolan.[4] While its mode

of action is well-understood within its chemical class, specific toxicological and in-depth

experimental data for Phosfolan-methyl are not extensively available in publicly accessible

literature. This guide consolidates the existing information on Phosfolan-methyl and

supplements it with data from its closely related analogs, Phosfolan and Mephosfolan, to

provide a broader technical context.

Physicochemical Properties
The physicochemical properties of Phosfolan-methyl and its analogs are crucial for

understanding their environmental fate, bioavailability, and interaction with biological systems.
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The following tables summarize the key computed and experimental properties.

Table 1: Physicochemical Properties of Phosfolan-
methyl

Property Value Source

Molecular Formula C5H10NO3PS2 PubChem[1]

IUPAC Name
N-dimethoxyphosphoryl-1,3-

dithiolan-2-imine
PubChem[1]

CAS Number 5120-23-0 PubChem[1]

Molecular Weight 227.2 g/mol PubChem[1]

XLogP3 1.1 PubChem[1]

Exact Mass 226.98397253 Da PubChem[1]

Table 2: Physicochemical Properties of Phosfolan and
Mephosfolan

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b045624?utm_src=pdf-body
https://www.benchchem.com/product/b045624?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Phosfolan-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/Phosfolan-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/Phosfolan-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/Phosfolan-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/Phosfolan-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/Phosfolan-methyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Phosfolan Mephosfolan Source

Molecular Formula C7H14NO3PS2 C8H16NO3PS2
PubChem[5][6],

ChemicalBook[7]

CAS Number 947-02-4 950-10-7
PubChem[5],

ChemicalBook[7]

Molecular Weight 255.3 g/mol 269.32 g/mol
PubChem[5],

ChemicalBook[7]

Physical Description
Colorless to yellow

solid
Yellow to amber liquid

EPA (1998)[5],

ChemicalBook[7]

Boiling Point
115-118 °C @ 1x10⁻³

mmHg

120 °C @ 0.001

mmHg

HSDB[5],

ChemicalBook[7]

Melting Point 40.75 °C Not Available ChemicalBook[8]

Solubility in Water 650 g/L (technical) Moderately soluble
HSDB[5],

ChemicalBook[7]

XLogP3 0.6 Not Available PubChem[5]

Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mechanism of toxicity for Phosfolan-methyl and other organophosphates is the

inhibition of acetylcholinesterase (AChE).[3] AChE is responsible for the hydrolysis of the

neurotransmitter acetylcholine (ACh) in cholinergic synapses. Inhibition of AChE leads to an

accumulation of ACh, resulting in hyperstimulation of nicotinic and muscarinic receptors, which

disrupts neurotransmission and can lead to paralysis and death in insects.[9][10][11][12]
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Caption: Signaling pathway of acetylcholinesterase inhibition by Phosfolan-methyl.

Metabolism
Studies on the metabolism of the related dithiolane insecticides, Phosfolan and Mephosfolan,

in rats indicate that the major route of degradation is hydrolysis to iminodithiolane, followed by

conversion to thiocyanate and ultimately carbon dioxide.[5] The initial steps in

biotransformation are likely P-N cleavage and/or S-oxidation.[5] In cotton plants, hydroxylation

of the methyl group on the iminodithiolane ring and subsequent conjugation as a glucoside is a

significant metabolic pathway for mephosfolan.[5] The bioactivation of Phosfolan-methyl to its

toxic metabolites is believed to involve cytochrome P450-mediated oxidative processes

requiring NADPH.[3]
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Caption: General metabolic pathway of dithiolane insecticides in rats and cotton plants.

Experimental Protocols
Detailed experimental protocols specifically for Phosfolan-methyl are scarce. However,

methods for the analysis of the broader class of organophosphorus pesticides, including

Phosfolan, in various matrices have been published.

Analysis of Organophosphorus Pesticides in Produce
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A common method for the analysis of organophosphorus pesticides in produce involves

extraction with acetonitrile followed by cleanup using solid-phase extraction (SPE) and analysis

by gas chromatography (GC).[13]

Objective: To extract and quantify organophosphorus pesticide residues from produce samples.

Materials:

Produce sample (e.g., cabbage, green onions, apples)[13]

Acetonitrile

Sodium chloride

Magnesium sulfate

Dual-layer primary-secondary amine (PSA)/graphitized carbon black (GCB) SPE tube[13]

Elution solvent: 35% toluene and 65% acetonitrile[13]

Ethyl acetate

GC system with a nitrogen-phosphorus detector (NPD) or mass spectrometry (MS)

detector[13]

Protocol:

Sample Preparation: Homogenize the produce sample.

Extraction:

Weigh a representative portion of the homogenized sample.

Add acetonitrile and induce a salting-out effect by adding sodium chloride and magnesium

sulfate.[13]

Shake vigorously and centrifuge to separate the layers.

Cleanup (Solid-Phase Extraction):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/960/425/t410102h.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/960/425/t410102h.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/960/425/t410102h.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/960/425/t410102h.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/960/425/t410102h.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/960/425/t410102h.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pass the acetonitrile extract through a dual-layer PSA/GCB SPE tube for cleanup.[13]

Elute the pesticides using a mixture of 35% toluene and 65% acetonitrile.[13]

Solvent Exchange and Concentration:

Evaporate the eluate to a small volume (e.g., 0.5 mL).[13]

Perform a solvent exchange into ethyl acetate.[13]

Analysis:

Inject the final extract into a GC-NPD or GC-MS system for separation and quantification.

[13]

Use matrix-matched standards for accurate quantitation.[13]
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Caption: Experimental workflow for the analysis of organophosphorus pesticides in produce.

Toxicological Information
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Specific toxicological data for Phosfolan-methyl is limited. The acute toxicity of

organophosphates is primarily due to the irreversible inhibition of AChE.[11]

Table 3: Acute Toxicity of Phosfolan and Mephosfolan
Compound Organism Route Toxicity Value Source

Phosfolan Rat Oral (LD50) 8.9 mg/kg RTECS

Phosfolan Rat Skin (LD50) 23 mg/kg RTECS

Mephosfolan Rat Oral (LD50) 9 mg/kg LookChem[14]

Mephosfolan Mouse Oral (LD50) 11 mg/kg LookChem[14]

Mephosfolan Rabbit Skin (LD50) 28.7 mg/kg LookChem[14]

Signs of Acute Exposure: Acute exposure to Phosfolan may cause sweating, pinpoint pupils,

blurred vision, headache, dizziness, muscle spasms, seizures, and coma.[15] Gastrointestinal

symptoms can include excessive salivation, nausea, vomiting, and abdominal pain.[15] Severe

poisoning can lead to respiratory failure and death.[15]

Conclusion
Phosfolan-methyl, with the molecular formula C5H10NO3PS2, is an organophosphate

insecticide that functions through the inhibition of acetylcholinesterase. While its general

mechanism of action is well-established for its chemical class, a detailed and specific body of

research on Phosfolan-methyl itself is not readily available. This technical guide has

synthesized the known information about Phosfolan-methyl and has drawn upon data from its

close structural analogs, Phosfolan and Mephosfolan, to provide a more comprehensive, albeit

extrapolated, overview. The provided data tables, experimental protocols, and pathway

diagrams offer a foundational understanding for researchers and scientists. Further

investigation is warranted to fully characterize the specific toxicological profile and

environmental impact of Phosfolan-methyl.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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